Cas no 27917-33-5 (4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride)
4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z5530686220
- 4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride
- 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride
-
- Inchi: 1S/C9H14N2O2S.ClH/c1-11-7-6-8-2-4-9(5-3-8)14(10,12)13;/h2-5,11H,6-7H2,1H3,(H2,10,12,13);1H
- InChI Key: BPUZVQUMYCCESB-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(=CC=1)CCNC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 251
- Topological Polar Surface Area: 80.6
4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37313724-0.1g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 0.1g |
$58.0 | 2025-03-21 | |
| Enamine | EN300-37313724-0.25g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 0.25g |
$83.0 | 2025-03-21 | |
| Enamine | EN300-37313724-0.5g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 0.5g |
$153.0 | 2025-03-21 | |
| Enamine | EN300-37313724-1.0g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 1.0g |
$228.0 | 2025-03-21 | |
| Enamine | EN300-37313724-2.5g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 2.5g |
$446.0 | 2025-03-21 | |
| Enamine | EN300-37313724-5.0g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 5.0g |
$660.0 | 2025-03-21 | |
| Enamine | EN300-37313724-10.0g |
4-[2-(methylamino)ethyl]benzene-1-sulfonamide hydrochloride |
27917-33-5 | 95.0% | 10.0g |
$978.0 | 2025-03-21 | |
| Aaron | AR028YXQ-50mg |
4-[2-(methylamino)ethyl]benzene-1-sulfonamidehydrochloride |
27917-33-5 | 95% | 50mg |
$75.00 | 2025-02-17 | |
| Aaron | AR028YXQ-100mg |
4-[2-(methylamino)ethyl]benzene-1-sulfonamidehydrochloride |
27917-33-5 | 95% | 100mg |
$105.00 | 2025-02-17 | |
| Aaron | AR028YXQ-250mg |
4-[2-(methylamino)ethyl]benzene-1-sulfonamidehydrochloride |
27917-33-5 | 95% | 250mg |
$140.00 | 2025-02-17 |
4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride
4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride: A Comprehensive Overview
4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride, also known by its CAS number CAS No. 27917-33-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with a methylamino-substituted ethyl chain attached to a benzene ring. The hydrochloride salt form of this compound is particularly notable for its potential applications in drug development and therapeutic interventions.
The molecular structure of 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride is defined by the presence of a benzene ring at the core, with a sulfonamide group (-SO₂-NH-) attached at the para position. The ethyl chain extending from the nitrogen atom contains a methylamino group (-CH₂-NHCH₃), which introduces additional functional complexity to the molecule. This structural arrangement not only enhances the compound's chemical stability but also contributes to its unique pharmacokinetic properties.
Recent studies have highlighted the potential of 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role as an inhibitor of specific enzymes and receptors, which could have implications in treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. The compound's ability to modulate cellular signaling pathways has been a focal point of recent investigations, underscoring its potential as a lead molecule for drug discovery.
In terms of synthesis, 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These synthetic routes often involve the use of intermediates such as benzene sulfonyl chloride and appropriate aminoalkyl chains. The optimization of these methods has been an area of active research, with scientists focusing on improving yields and reducing reaction times while maintaining the quality of the final product.
The pharmacokinetic profile of CAS No. 27917-33-5 has been extensively studied, revealing favorable properties such as moderate solubility and bioavailability. These characteristics make it an attractive candidate for oral administration, which is a critical factor in drug delivery systems. Additionally, preclinical studies have demonstrated that this compound exhibits low toxicity profiles at therapeutic concentrations, further supporting its potential for clinical applications.
One of the most recent advancements in understanding this compound involves its role in targeting specific cellular pathways associated with chronic inflammatory diseases. Researchers have identified that 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride can inhibit key enzymes involved in the production of inflammatory mediators, thereby reducing inflammation and oxidative stress in affected tissues. This discovery has opened new avenues for exploring its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its pharmacological applications, this compound has also been investigated for its role in chemical biology studies. Its ability to act as a reversible or irreversible inhibitor of certain protein targets has made it a valuable tool in understanding complex biological systems. By leveraging advanced techniques such as X-ray crystallography and molecular modeling, scientists have gained deeper insights into how this compound interacts with its target molecules at the atomic level.
The development of analogs and derivatives based on the structure of CAS No. 27917-33-5 has been another area of intense research activity. By modifying specific functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts have led to the creation of several promising candidates that are currently under evaluation in preclinical trials.
In conclusion, 4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride, or CAS No. 27917-33-5, represents a significant advancement in chemical research with broad implications for drug development and therapeutic interventions. Its unique structure, favorable pharmacokinetic properties, and potential applications in treating various diseases make it an invaluable compound for further exploration and innovation within the scientific community.
27917-33-5 (4-[2-(Methylamino)ethyl]benzene-1-sulfonamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)